N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C22H22N4O3S/c1-14-21(17-9-12-30-13-17)15(2)25(24-14)11-10-23-22(29)16-3-5-18(6-4-16)26-19(27)7-8-20(26)28/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,23,29)
• InChI Key: FESNKXAEKDFANJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)C)C4=CSC=C4
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Structural Characterization

• Thiophene and pyrazole derivatives are crucial in the synthesis of heterocyclic compounds, demonstrating varied reactivity towards nitrogen nucleophiles to yield diverse heterocyclic frameworks. Such compounds have been explored for their potential in creating structurally novel molecules with significant biological and chemical properties (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

• Structural characterization through spectral analysis and X-ray diffraction studies plays a vital role in confirming the identities of synthesized heterocyclic compounds. These techniques have been employed to elucidate the structures of complex molecules, paving the way for their potential application in medicinal chemistry and drug design (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).

Biological Activities and Applications

• Novel pyridine and fused pyridine derivatives, including those incorporating thiophene units, have been synthesized and evaluated for antimicrobial and antioxidant activities. Molecular docking studies towards specific target proteins suggest these compounds exhibit moderate to good binding energies, indicating potential therapeutic applications (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

• Research into the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives highlights the versatility of thiophene-containing compounds in generating bioactive molecules with potential antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

• Microwave-assisted synthesis of pyrazolopyridines has been explored, revealing compounds with significant antioxidant, antitumor, and antimicrobial activities. Such findings underscore the potential of thiophene and pyrazole derivatives in the development of new therapeutic agents (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).